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Compound of Interest

Compound Name: (-)-Matairesinol

Cat. No.: B191791 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals handling (-)-Matairesinol.
Adherence to these procedures is essential for ensuring personal safety and proper disposal.

(-)-Matairesinol is a lignan with recognized anti-angiogenic, anti-cancer, and anti-fungal

properties.[1] It has demonstrated cytotoxicity to colon 26 cancer cells.[2] Due to its potential

biological activity and irritant properties, appropriate personal protective equipment (PPE) and

handling protocols are mandatory.

Hazard Identification and Personal Protective
Equipment
While a comprehensive Safety Data Sheet (SDS) with full GHS classification is not consistently

available, (-)-Matairesinol is classified with the following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Given these hazards and its cytotoxic potential, the following PPE is required at a minimum.
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PPE Category Required Equipment Specifications

Eye/Face Protection Safety Goggles

Tightly fitting with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[3]

Skin Protection Gloves

Chemical-resistant, disposable

gloves (e.g., nitrile). Must be

inspected prior to use.[3]

Lab Coat/Gown
Impervious, flame-resistant lab

coat or gown.[3]

Respiratory Protection Particulate Respirator
NIOSH-approved N100 or

CEN-approved FFP3.[3]

Operational Plan: From Receipt to Disposal
A systematic approach is crucial to minimize exposure and contamination. The following

workflow outlines the key steps for handling (-)-Matairesinol in a laboratory setting.
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Figure 1. Safe Handling Workflow for (-)-Matairesinol.
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Step-by-Step Handling and Disposal Protocol
Preparation Phase:

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Personal Protective Equipment (PPE): Before handling, don the full required PPE as

specified in the table above.

Ventilation: All handling of (-)-Matairesinol powder must be conducted in a well-ventilated

area, such as a chemical fume hood, to minimize inhalation risk.[4]

Handling Phase:

Careful Handling: Avoid actions that could generate dust. Prevent spills and splashes.[4] Use

a disposable, plastic-backed absorbent pad on the work surface.

Solution Preparation: If preparing solutions, add the solvent to the solid to minimize dust

generation.

Experimentation: Conduct all experimental procedures with the same level of care to prevent

contamination and exposure.

Cleanup and Disposal Phase:

Decontamination: After handling, thoroughly decontaminate all surfaces.

Waste Segregation: All materials that have come into contact with (-)-Matairesinol are

considered cytotoxic waste. This includes gloves, gowns, wipes, and any contaminated

labware.[5][6] This waste must be segregated from other waste streams.[6]

PPE Removal: Remove PPE in a manner that avoids self-contamination and dispose of it in

the designated cytotoxic waste container.

Disposal: Cytotoxic waste must be placed in clearly labeled, leak-proof containers.[7] Follow

your institution's specific guidelines for the disposal of cytotoxic waste, which typically

involves incineration.[6] Do not dispose of (-)-Matairesinol down the drain.
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Hygiene: Wash hands thoroughly with soap and water after removing PPE.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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